Cas no 848822-98-0 (3-(3,4-difluorophenyl)pyrrolidine)

• Product Name: 3-(3,4-difluorophenyl)pyrrolidine
• CAS No: 848822-98-0
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 4222775
• PubChem ID: 23130853
• Update Time: 2025-06-30

3-(3,4-difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(3,4-difluorophenyl)-
• 3-(3,4-difluorophenyl)pyrrolidine
• EN300-1852818
• 899-429-1
• SCHEMBL724585
• 848822-98-0
• YIB82298
• AKOS011343174
• KVTILWXFURUWHL-UHFFFAOYSA-N

• Inchi： 1S/C10H11F2N/c11-9-2-1-7(5-10(9)12)8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： KVTILWXFURUWHL-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(F)C(F)=C2)C1

Computed Properties

• Exact Mass: 183.08595568Da
• Monoisotopic Mass: 183.08595568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,4-difluorophenyl)pyrrolidine

3-(3,4-Difluorophenyl)Pyrrolidine: A Comprehensive Overview

The compound 3-(3,4-difluorophenyl)pyrrolidine, with the CAS number 848822-98-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles. The presence of a difluorophenyl group at the 3-position introduces unique electronic and steric properties, making it a valuable building block in drug discovery and material science.

Recent studies have highlighted the potential of 3-(3,4-difluorophenyl)pyrrolidine as a precursor for bioactive molecules. For instance, researchers have explored its role in the synthesis of novel antidepressants and antipsychotic agents. The fluorine atoms in the phenyl ring contribute to enhanced lipophilicity and metabolic stability, which are critical properties for drug candidates. Furthermore, the pyrrolidine ring's flexibility allows for diverse substitution patterns, enabling the creation of molecules with tailored pharmacokinetic profiles.

In terms of synthesis, 3-(3,4-difluorophenyl)pyrrolidine can be prepared via various methods, including the Pfitzinger reaction and catalytic hydrogenation. These methods have been optimized in recent years to improve yield and purity. For example, a study published in 2023 demonstrated a highly efficient route using palladium-catalyzed coupling reactions, which significantly reduced reaction time and costs.

The applications of 3-(3,4-difluorophenyl)pyrrolidine extend beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as high-performance polymers and liquid crystals. Its ability to form stable amorphous phases makes it an attractive candidate for use in electronic devices. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective reactions.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 3-(3,4-difluorophenyl)pyrrolidine. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its ecological footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, 3-(3,4-difluorophenyl)pyrrolidine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a subject of ongoing research interest. As new methodologies and applications continue to emerge, this compound is poised to play an even more significant role in advancing scientific innovation.